4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 4-(butylsulfonylamino)-N-(2-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C17H22N2O5S2/c1-3-4-13-25(20,21)18-14-9-11-15(12-10-14)26(22,23)19-16-7-5-6-8-17(16)24-2/h5-12,18-19H,3-4,13H2,1-2H3
• InChI Key: KDCLKTAXDIRHSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H22N2O5S2
• Molecular Weight: 398.5 g/mol

Description

4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of compounds known as sGC (soluble guanylate cyclase) stimulators, which have been shown to have beneficial effects on various physiological processes.

Mechanism of Action

4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 works by stimulating the activity of sGC, which is an enzyme that converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a second messenger that regulates various physiological processes, including smooth muscle relaxation, platelet aggregation, and inflammation. By stimulating the activity of sGC, 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 increases the production of cGMP, which leads to the beneficial effects observed.
Biochemical and Physiological Effects:
4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 has been shown to have several biochemical and physiological effects. It has been shown to induce vasodilation, which leads to a decrease in blood pressure. It also inhibits platelet aggregation, which can reduce the risk of blood clots. Additionally, 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 has been shown to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, which makes it a reliable tool for investigating the role of sGC in various physiological processes. Additionally, 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 is relatively easy to synthesize, which makes it readily available for use in lab experiments.
One limitation of 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 is that it is a relatively non-specific sGC stimulator, which means that it may have off-target effects. This can complicate the interpretation of experimental results and make it difficult to determine the specific role of sGC in the observed effects.

Future Directions

There are several future directions for research on 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272. One area of research is to investigate the potential therapeutic applications of 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 in the treatment of various cardiovascular and pulmonary diseases. Another area of research is to develop more specific sGC stimulators that can target specific physiological processes without having off-target effects. Additionally, further studies are needed to fully understand the mechanism of action of 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 and its effects on various physiological processes.

Scientific Research Applications

4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 has been extensively studied for its potential therapeutic applications. It has been shown to have beneficial effects on various physiological processes, including vasodilation, platelet aggregation, and inflammation. 4-[(butylsulfonyl)amino]-N-(2-methoxyphenyl)benzenesulfonamide 41-2272 has been studied for its potential use in the treatment of cardiovascular diseases, pulmonary hypertension, and erectile dysfunction.